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Compound of Interest

Compound Name: 7-Aminoindolin-2-one

Cat. No.: B1599909 Get Quote

In-Depth Technical Guide: 7-Aminoindolin-2-one
For Researchers, Scientists, and Drug Development Professionals

Core Compound Overview
7-Aminoindolin-2-one, also known as 7-aminooxindole, is a heterocyclic organic compound

that serves as a crucial building block in medicinal chemistry and drug discovery. Its indolinone

core is a privileged scaffold found in numerous biologically active molecules. This guide

provides a comprehensive overview of its chemical properties, synthesis, and known biological

relevance.

Chemical and Physical Data
Property Value Source

CAS Number 25369-32-8 PubChem

Molecular Formula C₈H₈N₂O PubChem

Molecular Weight 148.16 g/mol Calculated

IUPAC Name
7-amino-1,3-dihydroindol-2-

one
PubChem

Synonyms 7-Aminooxindole -
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Synthesis of 7-Aminoindolin-2-one
While various methods exist for the synthesis of substituted indolin-2-ones, a common and

effective strategy for preparing 7-Aminoindolin-2-one involves the reduction of a nitro-

substituted precursor. A representative synthetic workflow is outlined below.

Experimental Workflow: Synthesis of 7-Aminoindolin-2-
one
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Caption: General workflow for the synthesis of 7-Aminoindolin-2-one.
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Detailed Experimental Protocol
A representative experimental protocol for the synthesis of 7-Aminoindolin-2-one via the

reduction of 7-nitroindolin-2-one is as follows:

Dissolution: 7-Nitroindolin-2-one is dissolved in a suitable solvent, such as ethanol or ethyl

acetate, in a reaction vessel.

Catalyst Addition: A catalytic amount of palladium on carbon (10% Pd/C) is added to the

solution.

Hydrogenation: The reaction mixture is subjected to a hydrogen atmosphere (typically via a

hydrogen-filled balloon or a Parr hydrogenator) and stirred vigorously at room temperature.

Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography

(TLC) until the starting material is completely consumed.

Filtration: Upon completion, the reaction mixture is filtered through a pad of Celite to remove

the palladium catalyst.

Concentration: The filtrate is concentrated under reduced pressure to yield the crude

product.

Purification: The crude 7-Aminoindolin-2-one is purified by recrystallization from a suitable

solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the

pure product.

Biological Significance and Applications
7-Aminoindolin-2-one is a key intermediate in the synthesis of a wide range of biologically

active compounds. The amino group at the 7-position provides a convenient handle for further

chemical modifications, allowing for the generation of diverse libraries of compounds for drug

discovery.

Derivatives of the indolin-2-one scaffold have shown promise in several therapeutic areas:

Anti-inflammatory Agents: Certain indolin-2-one derivatives have been investigated as dual

inhibitors of 5-lipoxygenase (5-LOX) and soluble epoxide hydrolase (sEH), which are key
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enzymes in the inflammatory cascade.

Anticancer Agents: The indolin-2-one core is present in several kinase inhibitors that target

signaling pathways involved in cancer cell proliferation and angiogenesis.

Central Nervous System (CNS) Activity: Some derivatives have been explored for their

potential as cerebroprotective agents.

Potential Signaling Pathway Modulation
While specific signaling pathways directly modulated by the parent 7-Aminoindolin-2-one are

not extensively documented, its derivatives have been shown to interact with various cellular

signaling cascades. The following diagram illustrates a hypothetical interaction based on the

known activities of its derivatives.
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To cite this document: BenchChem. [7-Aminoindolin-2-one CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599909#7-aminoindolin-2-one-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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